Cas no 1016-77-9 (3-Bromobenzophenone)

3-Bromobenzophenone structure
3-Bromobenzophenone structure
Product Name:3-Bromobenzophenone
CAS No:1016-77-9
MF:C13H9BrO
MW:261.113962888718
MDL:MFCD00672015
CID:40569
PubChem ID:70548
Update Time:2024-11-26

3-Bromobenzophenone Chemical and Physical Properties

Names and Identifiers

    • (3-Bromophenyl)(phenyl)methanone
    • 3-BROMOBENZOPHENONE
    • (3-bromophenyl)-phenylmethanone
    • 3-benzoyl-1-bromobenzene
    • m-bromobenzophenone
    • BromoBenzophenone,m-
    • 3-Bromobenzoylbenzene
    • SALOR-INT L169765-1EA
    • 3-Bromophenylphenyl ketone
    • 3-Bromobenzophenone 98%
    • 3-BroMbenzophenone, 97%
    • 3-Bromobenzophenone,97%
    • 3-BroMobenzophenone, 97% 1GR
    • Methanone, (3-bromophenyl)phenyl-
    • (3-bromophenyl)phenylmethanone
    • (3-bromophenyl)-phenyl-methanone
    • 3-bromophenylphenylmethanone
    • 3'-BROMOBENZOPHENONE
    • Phenyl(3-bromophenyl) k
    • AMY6637
    • A19533
    • 3-Bromobenzophenone, 98%
    • EINECS 213-808-5
    • XNUMUNIJQMSNNN-UHFFFAOYSA-N
    • 1016-77-9
    • FT-0602307
    • (3-Bromo-phenyl)-phenyl-methanone
    • CS-0156563
    • MFCD00672015
    • W-108907
    • CS-11231
    • DTXSID10144045
    • Z385416902
    • EN300-250756
    • Phenyl(3-bromophenyl) ketone
    • AKOS009338860
    • SCHEMBL40538
    • NS00023078
    • SY011167
    • DTXCID5066536
    • 3-BROMOPHENYL PHENYL KETONE
    • 3-Bromobenzophenone
    • MDL： MFCD00672015
    • Inchi： 1S/C13H9BrO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9H
    • InChI Key： XNUMUNIJQMSNNN-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 259.98400
  • Monoisotopic Mass: 259.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4245 (rough estimate)
  • Melting Point: 74.5-77.5 °C (lit.)
  • Boiling Point: 347.5°C (rough estimate)
  • Flash Point: 87.3℃
  • Refractive Index: 1.5130 (estimate)
  • PSA: 17.07000
  • LogP: 3.68010
  • Solubility: Not determined

3-Bromobenzophenone Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S22-S24/25-S37/39-S26
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep container tightly closed.
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

3-Bromobenzophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-Bromobenzophenone Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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